Cas no 1448028-33-8 (3-bromo-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzamide)

• Product Name: 3-bromo-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzamide
• CAS No: 1448028-33-8
• MF: C₁₆H₁₆BrNO₂S
• MW: 366.272742271423
• CID: 6325917
• PubChem ID: 71803825
• Update Time: 2025-05-21

3-bromo-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzamide
• 1448028-33-8
• 3-bromo-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]benzamide
• 3-BROMO-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}BENZAMIDE
• AKOS024555864
• F6414-2148
• 3-bromo-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)benzamide

• Inchi： 1S/C16H16BrNO2S/c1-21-14-7-5-11(6-8-14)15(19)10-18-16(20)12-3-2-4-13(17)9-12/h2-9,15,19H,10H2,1H3,(H,18,20)
• InChI Key： BSTWOLHEEDRGCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 365.00851g/mol
• Monoisotopic Mass: 365.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-bromo-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}benzamide

3-Bromo-N-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}Benzamide: A Comprehensive Overview

The compound with CAS No 1448028-33-8, commonly referred to as 3-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom at the meta position of the benzamide ring, a hydroxyl group, and a methylsulfanyl substituent on the phenyl ring. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of 3-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide in drug design and development. Researchers have explored its role as a potential lead compound for anti-inflammatory and anticancer therapies due to its ability to modulate key cellular pathways. The methylsulfanyl group, in particular, has been shown to enhance the compound's bioavailability and stability, making it a promising candidate for further pharmacological studies.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The introduction of the bromine atom at the meta position is achieved via electrophilic substitution, while the hydroxyl and methylsulfanyl groups are introduced through hydroxylation and sulfonation reactions, respectively. These steps require precise control of reaction conditions to ensure high yield and purity of the final product.

The chemical properties of 3-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide make it an interesting subject for material science applications as well. Its ability to form stable amide bonds suggests potential use in polymer chemistry, where such bonds are crucial for creating durable materials. Additionally, the presence of sulfur-containing groups may enhance the compound's thermal stability, making it suitable for high-temperature applications.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, 3-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide undergoes hydrolysis and oxidation, leading to the formation of less complex compounds. These findings are critical for developing sustainable methods for waste management and pollution control.

In conclusion, 3-bromo-N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}benzamide (CAS No 1448028-33-8) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development across various industries.